Cas no 81697-01-0 (Benzothiazole,2-(2-propyn-1-yloxy)-)

Benzothiazole,2-(2-propyn-1-yloxy)- structure
81697-01-0 structure
Product name:Benzothiazole,2-(2-propyn-1-yloxy)-
CAS No:81697-01-0
MF:C10H7NOS
MW:189.233680963516
CID:708166

Benzothiazole,2-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(2-propyn-1-yloxy)-
    • Benzothiazole, 2-(2-propynyloxy)- (6CI,9CI)
    • Inchi: 1S/C10H7NOS/c1-2-7-12-10-11-8-5-3-4-6-9(8)13-10/h1,3-6H,7H2
    • InChI Key: CYFQXMGOVBFDAQ-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1OCC#C

Computed Properties

  • Exact Mass: 189.025
  • Monoisotopic Mass: 189.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3

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